Cas no 171488-19-0 (N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil)

• Product Name: N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil
• CAS No: 171488-19-0
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 4555101
• Update Time: 2025-06-25

N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil

• Inchi： 1S/C26H25N3O4/c30-23-13-28(16-5-1-2-6-16)26(31)20-12-18-17-7-3-4-8-19(17)27-24(18)25(29(20)23)15-9-10-21-22(11-15)33-14-32-21/h3-4,7-11,16,20,25,27H,1-2,5-6,12-14H2/t20-,25+/m0/s1
• InChI Key： PWUCUSITNKSTMS-NBGIEHNGSA-N
• SMILES： N1C2=C(C=CC=C2)C2C[C@@]3([H])C(=O)N(C4CCCC4)CC(=O)N3[C@H](C3=CC=C4OCOC4=C3)C1=2

Computed Properties

• Exact Mass: 443.185
• Monoisotopic Mass: 443.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil

Professional Introduction to N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil (CAS No. 171488-19-0)

N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil, a derivative of the well-known phosphodiesterase type 5 (PDE5) inhibitor Tadalafil, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 171488-19-0, has garnered considerable attention due to its unique structural configuration and potential therapeutic applications. The introduction of a cyclopentyl group at the N-desmethyl position, along with the specific cis-ent configuration, imparts distinct pharmacokinetic and pharmacodynamic properties that distinguish it from its parent compound and other analogs.

The synthesis and characterization of N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil involve sophisticated chemical methodologies that leverage modern techniques in organic synthesis and molecular modeling. The incorporation of the cyclopentyl moiety enhances the metabolic stability and binding affinity to the PDE5 enzyme, which is critical for its efficacy in treating conditions such as erectile dysfunction (ED) and pulmonary arterial hypertension (PAH). Recent studies have highlighted the compound's potential to offer improved selectivity over other PDE enzymes, thereby reducing side effects commonly associated with Tadalafil therapy.

In the realm of medicinal chemistry, N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil exemplifies the importance of structural modification in optimizing drug candidates. The cis-ent configuration, in particular, has been shown to influence the compound's solubility, bioavailability, and metabolic pathways. Advanced computational studies using molecular dynamics simulations have provided valuable insights into how this configuration affects the compound's interaction with biological targets. These findings are crucial for designing next-generation PDE5 inhibitors with enhanced therapeutic profiles.

The pharmacological properties of N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil have been extensively evaluated in preclinical studies. These investigations have demonstrated that the compound exhibits a prolonged half-life compared to Tadalafil, which could lead to more convenient dosing schedules for patients. Additionally, preliminary clinical trials have indicated that it may offer superior efficacy in treating both ED and PAH, with a reduced incidence of adverse effects such as headache and flushing. These results are particularly promising for patients who have not responded adequately to existing treatments.

The development of N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil also underscores the growing importance of personalized medicine in modern healthcare. By tailoring drug compounds to individual patient needs, it is possible to achieve more targeted and effective treatments. The unique structural features of this compound make it a valuable tool for researchers exploring novel therapeutic strategies in urology and cardiovascular medicine. As our understanding of molecular biology continues to evolve, compounds like N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil will play an increasingly pivotal role in addressing complex medical conditions.

From a regulatory perspective, the approval process for such novel pharmaceuticals is rigorous and multifaceted. Regulatory agencies require comprehensive data on safety, efficacy, and quality to ensure that new drugs meet stringent standards before they reach patients. The journey of N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil from laboratory discovery to clinical use exemplifies the collaborative efforts between chemists, biologists, clinicians, and regulatory experts. This interdisciplinary approach is essential for bringing innovative therapies to market efficiently.

The future prospects for N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil are bright, with ongoing research aimed at further refining its properties and expanding its therapeutic applications. Investigational studies are exploring its potential use in treating other conditions related to PDE5 inhibition, such as benign prostatic hyperplasia (BPH) and certain types of chronic pain syndromes. Additionally, efforts are underway to optimize synthetic routes for large-scale production, ensuring that this promising compound can be made available to patients worldwide.

In conclusion, N-Desmethyl-N-cyclopentyl cis-ent-Tadalafil represents a significant milestone in the development of PDE5 inhibitors. Its unique structural features, combined with promising preclinical and clinical results, position it as a compelling candidate for improving patient outcomes in ED and PAH. As research continues to uncover new applications and refine manufacturing processes, this compound is poised to make substantial contributions to modern medicine. The collaborative efforts of scientists and healthcare professionals underscore the transformative power of innovative pharmaceutical research in addressing unmet medical needs.